Cas no 2386216-66-4 (2H-1-Benzopyran-2-one, 7-fluoro-3-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl-
• CAS No: 2386216-66-4
• MF: C₁₀H₇FO₂
• MW: 178.159786462784
• CID: 5307417
• PubChem ID: 123277920
• Update Time: 2025-05-23

2H-1-Benzopyran-2-one, 7-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl-
• CS-0065150
• AKOS037651108
• CS-15907
• 2386216-66-4
• MFCD31731106
• E80937
• 7-fluoro-3-methylchromen-2-one
• SY308597
• 7-Fluoro-3-methyl-2H-chromen-2-one

• Inchi： 1S/C10H7FO2/c1-6-4-7-2-3-8(11)5-9(7)13-10(6)12/h2-5H,1H3
• InChI Key： AVDGGPQCRKHIHT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(F)=CC=C2C=C1C

Computed Properties

• Exact Mass: 178.04300762g/mol
• Monoisotopic Mass: 178.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl-

Introduction to 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl- (CAS No: 2386216-66-4)

2H-1-Benzopyran-2-one, 7-fluoro-3-methyl- is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2386216-66-4, belongs to the benzopyranone class, which is known for its wide range of applications in medicinal chemistry. The presence of a fluoro substituent at the 7-position and a methyl group at the 3-position introduces specific electronic and steric effects that make this molecule particularly interesting for further investigation.

The benzopyranone scaffold is a privileged structure in drug discovery, often exhibiting remarkable biological activity across various therapeutic areas. The fluoro group, in particular, is a well-documented pharmacophore that can modulate the metabolic stability, binding affinity, and overall pharmacokinetic profile of a molecule. In the case of 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl-, the fluorine atom at the 7-position likely contributes to its interactions with biological targets, enhancing its potential as a lead compound for further development.

Recent studies have highlighted the importance of benzopyranone derivatives in the development of novel therapeutics. For instance, researchers have explored their potential in treating neurological disorders, inflammation, and even cancer. The structural motif of 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl- aligns well with these efforts, as it combines the benzopyranone core with functional groups that can interact with biological receptors in a meaningful way.

The methyl group at the 3-position of the benzopyranone ring adds another layer of complexity to this molecule. Methyl groups are frequently incorporated into drug candidates to improve solubility, enhance binding interactions, or modulate metabolic pathways. In 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl-, this substitution likely plays a role in fine-tuning its pharmacological properties, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. Medicinal chemists often use simpler scaffolds like 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl- as starting points to design and synthesize novel drug candidates. By modifying various functional groups or introducing additional rings, researchers can generate libraries of compounds with tailored biological activities.

The synthesis of 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to introduce the desired substituents at specific positions on the benzopyranone core. These synthetic strategies not only highlight the complexity of working with such molecules but also demonstrate the ingenuity involved in pharmaceutical research.

In terms of biological activity, preliminary studies on derivatives of benzopyranone have shown promising results in various disease models. For example, certain benzopyranone analogs have demonstrated anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. The presence of both fluoro and methyl groups in 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl- suggests that it may exhibit similar effects, although further research is needed to confirm these hypotheses.

The role of computational chemistry and molecular modeling has been instrumental in understanding the potential interactions between 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl- and biological targets. By simulating these interactions computationally, researchers can gain insights into how this molecule might bind to receptors or enzymes and predict its potential biological activity. Such simulations are increasingly important in modern drug discovery pipelines, allowing for more efficient identification and optimization of lead compounds.

The future prospects for 2H-1-Benzopyran-2-one, 7-fluoro-3-methyl- are bright, particularly as more research is conducted into its biological properties and synthetic feasibility. As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can interact with biological systems in beneficial ways. This compound represents an excellent example of how structural modifications can lead to novel therapeutics with significant therapeutic potential.

In conclusion,2H-1-Benzopyran-2-one, 7-fluoro-3-methyl-(CAS No: 2386216-66-4) is a fascinating compound with a unique structure that holds promise for future pharmaceutical applications. Its combination of functional groups makes it an attractive candidate for further investigation into its biological activity and synthetic pathways. As research continues in this area,2H-1-Benzopyran-2-one, 7-fluoro-3-methyl-will likely play an important role in shaping the next generation of therapeutics.